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Compound of Interest

Compound Name: Ferrostatin-1 diyne

Cat. No.: B3026261 Get Quote

The following guide provides essential safety and logistical information for the proper disposal

of Ferrostatin-1 diyne, a ferroptosis inhibitor used in research. Adherence to these procedures

is critical for ensuring personnel safety, maintaining a safe laboratory environment, and

complying with environmental regulations.

Hazard Identification and Safety Data
While the Safety Data Sheet (SDS) for Ferrostatin-1 diyne indicates that the substance is not

classified as hazardous according to the Globally Harmonized System (GHS), all research

chemicals should be handled with care as their long-term toxicological properties may not be

fully known.[1] The usual precautionary measures for handling chemicals should be followed.[1]

Summary of Safety Information:

Property Value Source

CAS Number 2226204-90-4 [1][2]

Molecular Formula C₁₈H₂₂N₂O₂ [2]

GHS Classification Not classified [1]

NFPA Ratings Health: 0, Fire: 0, Reactivity: 0 [1]

HMIS Ratings Health: 0, Fire: 0, Reactivity: 0 [1]
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| Primary Hazard | Research chemical with unknown long-term effects. | General Precaution |

Personal Protective Equipment (PPE)
To mitigate exposure risks, the following PPE must be worn at all times when handling

Ferrostatin-1 diyne and its associated waste.

PPE Category Specification

Eye Protection Safety goggles with side-shields.

Hand Protection Chemical-resistant gloves (e.g., nitrile).

Body Protection Standard laboratory coat.

Respiratory
Use in a well-ventilated area. Not generally

required.[1]

Operational Plan: Waste Disposal Protocol
The primary disposal route for Ferrostatin-1 diyne is through an approved institutional or

licensed chemical waste management service.[3] Never dispose of this chemical down the

drain or in regular trash.

Step 1: Waste Segregation
Proper segregation is the first and most critical step. Do not mix Ferrostatin-1 diyne waste

with other chemical waste streams unless explicitly permitted by your institution's

Environmental Health and Safety (EHS) office.[3]

Solid Waste: Includes contaminated gloves, weigh boats, pipette tips, and paper towels.

Liquid Waste: Includes unused solutions, reaction mixtures, and solvent rinsates.

Ferrostatin-1 diyne is soluble in organic solvents like DMSO, DMF, and ethanol.[2][4]

Step 2: Container Selection and Labeling
Select appropriate containers for each waste stream to prevent leaks and ensure safe

handling.
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Solid Waste Container: Use a designated, sealable, and clearly labeled solid chemical waste

container.[3]

Liquid Waste Container: Use a compatible, leak-proof, and sealable liquid waste container.[3]

Ensure the container material is compatible with the solvents used (e.g., a glass or

polyethylene container for organic solvents).

All containers must be clearly labeled with a "Hazardous Waste" tag that includes:

Chemical Name: "Ferrostatin-1 Diyne Waste"

Composition: List all contents, including solvents and estimated concentrations.

Hazards: "Research Chemical - Handle with Care"

Step 3: Disposal Procedure
For Unused or Expired Neat Compound:

Keep the compound in its original, sealed container.

Label the container clearly as "Waste Ferrostatin-1 Diyne."

Place it in a secondary container for transfer to your facility's designated chemical waste

storage area.

For Contaminated Solid Waste:

Place all contaminated items directly into the designated solid waste container.

Do not overfill the container.

Seal the container tightly when not in use and when it is ready for pickup.

For Contaminated Liquid Waste:
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Carefully pour all liquid waste, including rinsates from decontaminated glassware, into the

designated liquid waste container using a funnel.

Keep the container sealed when not actively adding waste.

Store the container in a designated satellite accumulation area with secondary containment.

Step 4: Arranging for Waste Pickup
Once a waste container is full or ready for disposal, follow your institution's established

procedures to request a pickup from the EHS office or a licensed chemical waste contractor.

Emergency Plan: Spill Cleanup Protocol
In the event of a spill, immediate and proper cleanup is essential to prevent exposure and

environmental contamination.

Evacuate and Secure: Alert others in the immediate area and restrict access to the spill

location.[3]

Assess and Equip: Don the appropriate PPE as listed above.

Contain the Spill:

For Solid Spills: Gently sweep or scoop the material to avoid creating dust. Place it in the

designated solid waste container.

For Liquid Spills: Use an inert absorbent material such as vermiculite, sand, or a

commercial spill kit to absorb the liquid.[3]

Collect Waste: Carefully collect all absorbed material and contaminated solids using non-

sparking tools.[3] Place all cleanup materials into a labeled hazardous waste container.[3]

Decontaminate Area: Clean the spill surface with an appropriate solvent (like ethanol) or

detergent, collecting all cleaning materials as hazardous waste.[3]

Report: Report the incident to your laboratory supervisor and EHS office as required by your

institution's policy.
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Disposal Workflow Visualization
The following diagram illustrates the decision-making and operational workflow for the proper

disposal of Ferrostatin-1 diyne.
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Caption: Workflow for the safe segregation and disposal of Ferrostatin-1 diyne waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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